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Compound of Interest

Compound Name: 19-Heptatriacontanol

Cat. No.: B11932174 Get Quote

19-Heptatriacontanol: A Comprehensive
Technical Guide
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the physical and chemical properties of 19-
Heptatriacontanol, a long-chain secondary alcohol. Due to the limited availability of specific

experimental data for this particular isomer, this guide synthesizes known information with

established principles of organic chemistry and extrapolations from similar long-chain alcohols

to provide a comprehensive resource.

Chemical and Physical Properties
19-Heptatriacontanol is a saturated secondary alcohol with a 37-carbon atom chain. The

hydroxyl group is located at the 19th carbon position, giving it a symmetrical structure. Its

chemical and physical properties are largely determined by its long aliphatic chain and the

central polar hydroxyl group.

General Properties
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Property Value Source/Comment

IUPAC Name Heptatriacontan-19-ol N/A

Synonyms 19-Hydroxyheptatriacontane N/A

Molecular Formula C₃₇H₇₆O Calculated

Molecular Weight 537.0 g/mol Calculated[1]

CAS Number Not Available N/A

Physical Properties
Quantitative experimental data for the physical properties of 19-Heptatriacontanol are not

readily available in published literature. The values presented below are estimations based on

trends observed for other long-chain alcohols and related alkanes.
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Property Estimated Value Notes

Melting Point (°C) 75 - 85

Estimated based on the

melting point of

Heptatriacontane (77-79 °C)

[2]. The presence of the

hydroxyl group may slightly

alter the crystal packing and

melting point.

Boiling Point (°C) > 500 (at 760 mmHg)

Estimated to be higher than

the boiling point of

Heptatriacontane (504.1 °C)[2]

due to hydrogen bonding from

the hydroxyl group. Likely to

decompose at atmospheric

pressure.

Solubility

Insoluble in water. Soluble in

nonpolar organic solvents

(e.g., hexane, chloroform).

Long-chain alcohols are

generally insoluble in polar

solvents like water and soluble

in nonpolar organic solvents[3]

[4].

Appearance Waxy solid

Expected appearance at room

temperature based on other

long-chain alcohols.

Spectroscopic Data
Specific experimental spectra for 19-Heptatriacontanol are not publicly available. This section

outlines the expected spectroscopic characteristics based on the known structure and general

principles of spectroscopy.

¹H NMR Spectroscopy (Expected)
A proton NMR spectrum of 19-Heptatriacontanol would be expected to show the following key

signals:
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~3.6 ppm (multiplet, 1H): The proton attached to the carbon bearing the hydroxyl group (CH-

OH).

~1.2-1.6 ppm (broad multiplet, 68H): The numerous methylene (-CH₂-) protons of the long

alkyl chains.

~0.88 ppm (triplet, 6H): The terminal methyl (-CH₃) protons at both ends of the molecule.

A broad singlet corresponding to the hydroxyl proton (OH): The chemical shift of this peak

would be concentration and solvent dependent.

¹³C NMR Spectroscopy (Expected)
The carbon NMR spectrum would be expected to show:

A peak between 70-80 ppm: Corresponding to the carbon atom bonded to the hydroxyl

group (C-19).

A series of peaks between 20-40 ppm: For the methylene (-CH₂-) carbons. Due to the

symmetry of the molecule, fewer than 37 signals would be observed.

A peak around 14 ppm: For the terminal methyl (-CH₃) carbons.

Infrared (IR) Spectroscopy (Expected)
The IR spectrum would be characterized by:

A strong, broad absorption band in the region of 3200-3600 cm⁻¹: This is characteristic of the

O-H stretching vibration of the hydroxyl group, with the broadening due to hydrogen bonding.

Strong absorptions in the 2850-2960 cm⁻¹ region: Attributable to the C-H stretching

vibrations of the alkyl chain.

An absorption band around 1050-1150 cm⁻¹: Corresponding to the C-O stretching vibration

of the secondary alcohol.

Mass Spectrometry (Expected)
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In an electron ionization (EI) mass spectrum, the molecular ion peak (M⁺) at m/z = 537 might

be weak or absent, which is common for long-chain alcohols. Key fragmentation patterns would

include:

Alpha-cleavage: Cleavage of the C-C bonds adjacent to the hydroxyl group, leading to

fragment ions. For 19-Heptatriacontanol, this would result in the loss of an octadecyl radical

(C₁₈H₃₇) to give a prominent ion.

Dehydration: Loss of a water molecule (M-18), which is a common fragmentation pathway

for alcohols.

Experimental Protocols
Synthesis of 19-Heptatriacontanol
19-Heptatriacontanol can be synthesized via a Grignard reaction. A published method

involves the reaction of 1-octadecylmagnesium bromide with methyl formate.

Reaction Scheme:

2 C₁₈H₃₇MgBr + HCOOCH₃ → (C₁₈H₃₇)₂CHOH

Detailed Methodology (Based on standard Grignard procedures):

Preparation of the Grignard Reagent:

All glassware must be oven-dried to ensure anhydrous conditions.

Magnesium turnings are placed in a round-bottom flask equipped with a reflux condenser

and a dropping funnel, under an inert atmosphere (e.g., nitrogen or argon).

A solution of 1-bromooctadecane in anhydrous diethyl ether is added dropwise to the

magnesium turnings to initiate the formation of 1-octadecylmagnesium bromide. The

reaction is exothermic and should be controlled by the rate of addition.

Reaction with Methyl Formate:

The Grignard reagent is cooled in an ice bath.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 10 Tech Support

https://www.benchchem.com/product/b11932174?utm_src=pdf-body
https://www.benchchem.com/product/b11932174?utm_src=pdf-body
https://www.benchchem.com/product/b11932174?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11932174?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


A solution of methyl formate in anhydrous diethyl ether is added dropwise to the stirred

Grignard reagent. A 2:1 molar ratio of the Grignard reagent to the ester is required.

Work-up and Purification:

The reaction mixture is quenched by slow addition to a cold saturated aqueous solution of

ammonium chloride or dilute acid to hydrolyze the magnesium alkoxide.

The organic layer is separated, and the aqueous layer is extracted with ether.

The combined organic extracts are washed with brine, dried over anhydrous sodium

sulfate, and the solvent is removed under reduced pressure.

The crude product can be purified by recrystallization or column chromatography.

Grignard Reagent Formation

Grignard Reaction Work-up & Purification

1-Bromooctadecane

Grignard Reagent

Mg Turnings

Anhydrous Ether

Alkoxide Intermediate

2:1 ratio

Methyl Formate Aqueous Quench Purified
19-Heptatriacontanol
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Synthesis workflow for 19-Heptatriacontanol.
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Biological Activity and Signaling Pathways
Specific biological activities and interactions with signaling pathways for 19-Heptatriacontanol
have not been extensively studied. However, based on the literature for long-chain and

secondary alcohols, some general biological effects can be postulated.

Long-chain alcohols are known to have low acute toxicity. They are generally considered non-

irritating to the skin at carbon chain lengths of C18 and above. Some long-chain amino

alcohols have shown immunosuppressive, anti-inflammatory, and cytotoxic activities.

Potential Interactions with Cellular Signaling
The biological effects of alcohols can be mediated through their interactions with cell

membranes and proteins, potentially modulating signaling pathways.

Membrane Interactions: Long-chain alcohols can intercalate into lipid bilayers, altering

membrane properties such as fluidity and thickness. This can indirectly affect the function of

membrane-bound proteins like receptors and ion channels.

Protein Kinase Signaling: While direct evidence is lacking for 19-Heptatriacontanol, other

alcohols are known to modulate protein kinase cascades, such as the Protein Kinase C

(PKC) pathway. The hydrophobic nature of the long alkyl chains could facilitate interactions

with the regulatory domains of such kinases.

Calcium Signaling: Some secondary alcohols have been shown to affect intracellular calcium

levels by inhibiting store-operated calcium entry (SOCE). This suggests a potential

mechanism by which 19-Heptatriacontanol could influence calcium-dependent cellular

processes.
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Postulated biological interactions of 19-Heptatriacontanol.

Natural Occurrence and Applications
19-Heptatriacontanol has been identified as a constituent of saffron petal essential oil. The

presence of this compound in a natural product with known antimicrobial properties suggests it

may contribute to these effects, although specific studies are needed for confirmation.

In terms of applications, it has been noted that 19-Heptatriacontanol is used to combine

macromolecules and small molecules, suggesting its potential use as a linker or scaffold in

supramolecular chemistry or drug delivery systems.

Conclusion
19-Heptatriacontanol is a long-chain secondary alcohol with a symmetrical structure. While

specific experimental data on its physical, chemical, and biological properties are scarce, this

guide provides a comprehensive overview based on its known synthesis, natural occurrence,

and the established chemistry of related compounds. Further research is warranted to fully

elucidate the properties and potential applications of this molecule, particularly in the fields of

materials science and drug development.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 10 Tech Support

https://www.benchchem.com/product/b11932174?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/1-Heptatriacontanol
https://www.chemsrc.com/en/cas/7194-84-5_951346.html
https://srdata.nist.gov/solubility/IUPAC/SDS-15/SDS-15.pdf
https://srdata.nist.gov/solubility/iupac/SDS-56/SDS-56.pdf
https://www.benchchem.com/product/b11932174#physical-and-chemical-properties-of-19-heptatriacontanol
https://www.benchchem.com/product/b11932174#physical-and-chemical-properties-of-19-heptatriacontanol
https://www.benchchem.com/product/b11932174#physical-and-chemical-properties-of-19-heptatriacontanol
https://www.benchchem.com/product/b11932174#physical-and-chemical-properties-of-19-heptatriacontanol
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b11932174?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11932174?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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